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Compound of Interest

Compound Name: 8-Methyloctadecanoyl-CoA

Cat. No.: B15550032 Get Quote

This technical guide provides a detailed overview of the chemical structure, formula, and

potential biochemical significance of 8-Methyloctadecanoyl-CoA. The information is intended

for researchers, scientists, and professionals involved in drug development and biochemical

research.

Chemical Structure and Formula
8-Methyloctadecanoyl-CoA is a branched-chain fatty acyl-CoA molecule. Its structure

consists of an 18-carbon acyl chain (octadecanoyl) with a methyl group at the 8th carbon

position. This acyl group is attached to Coenzyme A (CoA) via a thioester bond. The constituent

parts are the 8-methyloctadecanoic acid moiety, a phosphopantetheine moiety, and an

adenosine 3',5'-bisphosphate moiety.

Based on its nomenclature, the chemical formula for 8-Methyloctadecanoyl-CoA is

determined to be C40H72N7O17P3S. This is isomeric with other methyloctadecanoyl-CoA

compounds such as 16-Methyloctadecanoyl-CoA.[1]

Quantitative Data
The following table summarizes the key quantitative data for 8-Methyloctadecanoyl-CoA and

its isomer, 16-Methyloctadecanoyl-CoA, for comparison.
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Property
8-Methyloctadecanoyl-CoA
(Deduced)

16-Methyloctadecanoyl-
CoA[1]

Chemical Formula C40H72N7O17P3S C40H72N7O17P3S

Molecular Weight 1048.02 g/mol 1048.02 g/mol

CAS Number Not available 898249-75-7

Conceptual Experimental Protocols
While specific experimental data for 8-Methyloctadecanoyl-CoA is not readily available in the

literature, its study would likely involve the following standard biochemical methodologies,

similar to those used for other long-chain fatty acyl-CoAs.

3.1. Synthesis and Purification The synthesis of 8-Methyloctadecanoyl-CoA would typically

involve the chemical activation of 8-methyloctadecanoic acid to a more reactive derivative,

such as an acyl chloride or an N-hydroxysuccinimide ester, followed by reaction with

Coenzyme A. Purification of the resulting 8-Methyloctadecanoyl-CoA could be achieved using

chromatographic techniques like reverse-phase high-performance liquid chromatography

(HPLC).

3.2. Structural Characterization The identity and purity of synthesized 8-Methyloctadecanoyl-
CoA would be confirmed using analytical techniques such as:

Mass Spectrometry (MS): To verify the molecular weight and obtain fragmentation patterns

consistent with the expected structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the arrangement of atoms,

including the position of the methyl branch on the acyl chain.

3.3. Enzymatic Assays To investigate the biochemical role of 8-Methyloctadecanoyl-CoA, it

could be used as a substrate in enzymatic assays with enzymes known to be involved in fatty

acid metabolism, such as acyl-CoA dehydrogenases, acyl-CoA synthetases, and carnitine

palmitoyltransferases. The kinetics of these enzymes with the branched-chain substrate could

be compared to their activity with straight-chain substrates like stearoyl-CoA.[2]
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Visualization of Structure and Potential Metabolism
4.1. Logical Structure of 8-Methyloctadecanoyl-CoA

Coenzyme A

8-Methyloctadecanoyl Group

Adenosine 3',5'-bisphosphate PhosphopantetheinePhosphoester bond Thiol Group (-SH)Amide bond

8-Methyloctadecanoyl Chain
(C19H37O) Carboxyl Group (-COOH)

Thioester Bond Formation

8-Methyloctadecanoyl-CoA

Beta-Oxidation Cycles

Branched-Chain Acyl-CoA Intermediate

Alpha-Oxidation

Propionyl-CoA Further Beta-Oxidation

Acetyl-CoA
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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